Cas no 1505871-05-5 (3-Amino-2-(3-fluorophenyl)propan-1-ol)

• Product Name: 3-Amino-2-(3-fluorophenyl)propan-1-ol
• CAS No: 1505871-05-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5705660
• PubChem ID: 79685055
• Update Time: 2025-09-21

3-Amino-2-(3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1719759
• 1505871-05-5
• AKOS018242058
• 3-amino-2-(3-fluorophenyl)propan-1-ol
• Benzeneethanol, β-(aminomethyl)-3-fluoro-
• 3-Amino-2-(3-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H12FNO/c10-9-3-1-2-7(4-9)8(5-11)6-12/h1-4,8,12H,5-6,11H2
• InChI Key： MATHYTBQRCEHIS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CO)CN

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 290.7±25.0 °C(Predicted)
• pka: 14.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes